Cas no 89284-85-5 (Methyl 2,5,6-trichloropyrimidine-4-carboxylate)

Methyl 2,5,6-trichloropyrimidine-4-carboxylate structure
89284-85-5 structure
Product Name:Methyl 2,5,6-trichloropyrimidine-4-carboxylate
CAS No:89284-85-5
Molecular Formula:C6H3Cl3N2O2
Molecular Weight:241.459218263626
MDL:MFCD12025876
CID:733554
PubChem ID:248061

Methyl 2,5,6-trichloropyrimidine-4-carboxylate Properties

Names and Identifiers

    • Methyl 2,5,6-trichloropyrimidine-4-carboxylate
    • 4-Pyrimidinecarboxylicacid, 2,5,6-trichloro-, methyl ester
    • METHYL 2,5,6-TRICHLORO-4-PYRIMIDINECARBOXYLATE
    • NSC 64342
    • NSC64342
    • NCIOpen2_002887
    • TVFOOGACHSHHSX-UHFFFAOYSA-N
    • SBB099466
    • 4747AC
    • SB21821
    • NCI60_014682
    • SY233092
    • ST1141082
    • 6-methoxycarbony-2,4,5-trichloropyrimidine
    • 6-methoxycarbonyl-2,4,
    • Methyl 2,5,6-trichloro-4-pyrimidinecarboxylate (ACI)
    • 2,5,6-Trichloro-pyrimidine-4-carboxylic acid methyl ester
    • 6-Methoxycarbonyl-2,4,5-trichloropyrimidine
    • 89284-85-5
    • AKOS005072014
    • CD-0064
    • MFCD12025876
    • C6H3Cl3N2O2
    • P11334
    • CS-0045736
    • NSC-64342
    • DTXSID00289797
    • J-521894
    • methyl2,5,6-trichloropyrimidine-4-carboxylate
    • CHEMBL2003186
    • SCHEMBL117827
    • MDL: MFCD12025876
    • InChIKey: TVFOOGACHSHHSX-UHFFFAOYSA-N
    • Inchi: 1S/C6H3Cl3N2O2/c1-13-5(12)3-2(7)4(8)11-6(9)10-3/h1H3
    • SMILES: O=C(C1C(Cl)=C(Cl)N=C(Cl)N=1)OC

Computed Properties

  • Exact Mass: 239.92601g/mol
  • Surface Charge: 0
  • XLogP3: 2.9
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 239.92601g/mol
  • Monoisotopic Mass: 239.92601g/mol
  • Topological Polar Surface Area: 52.1Ų
  • Heavy Atom Count: 13
  • Complexity: 204
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1

Experimental Properties

  • LogP: 2.22340
  • PSA: 52.08000
  • Refractive Index: 1.567
  • Boiling Point: 342.7℃ at 760 mmHg
  • Melting Point: 46-49°
  • Flash Point: 161°C
  • Solubility: Very slightly soluble (0.58 g/l) (25 º C),
  • Density: 1.613±0.06 g/cm3 (20 ºC 760 Torr),

Methyl 2,5,6-trichloropyrimidine-4-carboxylate Security Information

  • HazardClass:IRRITANT

Methyl 2,5,6-trichloropyrimidine-4-carboxylate Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 2,5,6-trichloropyrimidine-4-carboxylate Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0041GC-100mg
Methyl 2,5,6-trichloropyrimidine-4-carboxylate
89284-85-5 95%
100mg
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A2B Chem LLC
AB87708-100mg
Methyl 2,5,6-trichloropyrimidine-4-carboxylate
89284-85-5 95%
100mg
$16.00 2024-04-19
Aaron
AR0041OO-100mg
Methyl 2,5,6-trichloropyrimidine-4-carboxylate
89284-85-5 97%
100mg
$12.00 2025-01-22
abcr
AB269374-1 g
Methyl 2,5,6-trichloro-4-pyrimidinecarboxylate, 95%; .
89284-85-5 95%
1g
€544.10 2023-04-26
Advanced ChemBlocks
F-4602-250MG
Methyl 2,5,6-trichloro-4-pyrimidinecarboxylate
89284-85-5 97%
250MG
$120 2023-04-13
Alichem
A089004543-250mg
Methyl 2,5,6-trichloropyrimidine-4-carboxylate
89284-85-5 95%
250mg
$311.74 2023-08-31
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89284-85-5 98+%
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CD11027264-1g
Methyl 2,5,6-trichloropyrimidine-4-carboxylate
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D696887-0.25g
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0.25g
$260 2022-07-29
Key Organics Ltd
CD-0064-1MG
methyl 2,5,6-trichloro-4-pyrimidine carboxylate
89284-85-5 >97%
1mg
£28.00 2025-02-09

Methyl 2,5,6-trichloropyrimidine-4-carboxylate Suppliers

HUA YIN SHI SAI PU Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:89284-85-5)
MR./MRS.:ZHANG JING LI
Phone:18710790830
Email:282804453@qq.com

Methyl 2,5,6-trichloropyrimidine-4-carboxylate Related Literature

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Amadis Chemical Company Limited
(CAS:89284-85-5)Methyl 2,5,6-trichloropyrimidine-4-carboxylate
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Price($):457.0/868.0